Cas no 100257-22-5 (2-(4-tert-butylphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(4-tert-butylphenyl)-2-hydroxyacetic acid
• CAS No: 100257-22-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6203190
• PubChem ID: 20532744
• Update Time: 2025-08-05

2-(4-tert-butylphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-butylphenyl)-2-hydroxyacetic acid
• 100257-22-5
• SCHEMBL11238948
• AKOS010488132
• EN300-1843411

• Inchi： 1S/C12H16O3/c1-12(2,3)9-6-4-8(5-7-9)10(13)11(14)15/h4-7,10,13H,1-3H3,(H,14,15)
• InChI Key： IKGNOKOCRNFREN-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-tert-butylphenyl)-2-hydroxyacetic acid

2-(4-tert-butylphenyl)-2-hydroxyacetic Acid: A Comprehensive Overview

The compound CAS No. 100257-22-5, commonly referred to as 2-(4-tert-butylphenyl)-2-hydroxyacetic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical characteristics, synthesis methods, and recent advancements in its utilization.

Chemical Structure and Properties

The molecular structure of 2-(4-tert-butylphenyl)-2-hydroxyacetic acid consists of a phenyl ring substituted with a tert-butyl group at the para position and a hydroxyacetic acid moiety attached at the ortho position. This arrangement imparts the compound with unique electronic and steric properties. The tert-butyl group contributes to the molecule's stability by providing steric hindrance, while the hydroxyacetic acid group introduces hydrophilic characteristics, making it versatile for various chemical reactions.

Synthesis and Manufacturing

The synthesis of 2-(4-tert-butylphenyl)-2-hydroxyacetic acid typically involves a multi-step process. One common approach is the Friedel-Crafts acylation of tert-butylbenzene, followed by hydrolysis to introduce the hydroxyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques, reducing costs and minimizing waste.

Applications in Industry

2-(4-tert-butylphenyl)-2-hydroxyacetic acid finds applications in several sectors, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic effects. Its role as a building block in drug discovery has been highlighted in recent studies exploring its ability to modulate cellular pathways associated with inflammation and oxidative stress.

In agrochemicals, this compound is utilized as a precursor for herbicides and fungicides due to its ability to inhibit specific enzymes involved in plant metabolism. Recent research has focused on enhancing its bioavailability and reducing environmental impact through novel formulation techniques.

Recent Research Developments

Recent studies have explored the potential of 2-(4-tert-butylphenyl)-2-hydroxyacetic acid in advanced materials science applications. Researchers have investigated its use as a monomer in polymer synthesis, where its unique functional groups enable the creation of high-performance polymers with tailored properties such as improved thermal stability and mechanical strength.

Additionally, ongoing research is examining its role in catalysis. The compound's ability to act as a chiral auxiliary has opened new avenues in asymmetric synthesis, offering a promising route for the production of enantiomerically pure compounds essential for pharmaceuticals and fine chemicals.

Safety and Handling

As with any chemical compound, proper handling and safety precautions are essential when working with CAS No. 100257-22-5. It is important to adhere to standard laboratory protocols to minimize exposure risks. Recent studies have also emphasized the importance of eco-friendly disposal methods to mitigate environmental impact.

Conclusion

2-(4-tert-butylphenyl)-2-hydroxyacetic acid, identified by its CAS number 100257-22-5, is a versatile compound with a wide range of applications across various industries. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in future technological advancements.